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Introduction

Cyclophilin A (CypA), also known as peptidylprolyl isomerase A (PPIA), is a highly conserved

and ubiquitously expressed intracellular protein.[1] As a member of the cyclophilin family, its

primary enzymatic function is to catalyze the cis-trans isomerization of peptide bonds preceding

proline residues, a rate-limiting step in the folding of many proteins.[1][2] This peptidyl-prolyl

cis-trans isomerase (PPIase) activity is crucial for proper protein folding, trafficking, and signal

transduction.[3][4]

Beyond its intracellular roles, CypA can be secreted by cells in response to inflammatory

stimuli, acting as a cytokine in various pathological conditions, including cardiovascular

diseases, viral infections, and cancer.[3][5][6] The immunosuppressive drug Cyclosporin A

(CsA) forms a complex with CypA, which then inhibits the calcineurin signaling pathway,

highlighting CypA's importance as a drug target.[1] This document provides a detailed protocol

for a standard chymotrypsin-coupled spectrophotometric assay to measure the PPIase activity

of CypA.
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Assay Principle
The PPIase activity of Cyclophilin A is commonly measured using a coupled-enzyme assay.

The substrate, typically N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA), exists in

both cis and trans conformations at the Ala-Pro peptide bond. CypA catalyzes the isomerization

from the cis to the trans form. The protease α-chymotrypsin specifically cleaves the trans

isomer of the substrate, releasing the chromophore p-nitroaniline (pNA).[7][8] The rate of pNA

release, monitored by the increase in absorbance at 390-410 nm, is proportional to the PPIase

activity of CypA. The assay is performed at low temperatures (e.g., 4-10°C) to minimize the

spontaneous (uncatalyzed) cis-trans isomerization rate.[9][10]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the Cyclophilin A PPIase

activity assay.

Table 1: Kinetic Parameters for Human Cyclophilin A

Substrate Km (mM) kcat (s⁻¹)
kcat/Km
(M⁻¹s⁻¹)

Conditions Reference

Suc-Ala-Ala-

cis-Pro-Phe-

pNA

0.87 ± 0.084 12700 ± 550 1.46 x 10⁷
0°C, Assay

Buffer
[9]

Suc-Ala-Ala-

Pro-Phe-pNA
1.7 - - - [11]

Mutant

Human CypA
- - 1.5 x 10⁶

10°C, Assay

Buffer
[12]

Table 2: Inhibitor IC50 Value

Inhibitor IC50 (nM) Target Conditions Reference

Cyclosporin A

(CsA)
26.5

Mutant Human

CypA

10°C, Assay

Buffer
[12]
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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